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Abstract

Aviglycine hydrochloride (AVG), a competitive inhibitor of 1-aminocyclopropane-1-carboxylic
acid (ACC) synthase, is a potent tool in the study and manipulation of ethylene biosynthesis in
plants. This technical guide provides an in-depth overview of the core principles of Aviglycine
hydrochloride's mechanism of action, its application in research, and detailed experimental
protocols. Quantitative data from key studies are summarized, and signaling pathways and
experimental workflows are visually represented to facilitate a comprehensive understanding of
this critical ethylene inhibitor.

Introduction

Ethylene, a gaseous plant hormone, plays a pivotal role in a wide array of physiological
processes, including fruit ripening, senescence, abscission, and responses to biotic and abiotic
stress.[1][2] The ability to modulate ethylene production is therefore of significant interest in
both basic plant biology research and agricultural applications. Aviglycine hydrochloride, also
known as aminoethoxyvinylglycine hydrochloride, is a synthetic compound that serves as a
powerful and specific inhibitor of ethylene biosynthesis.[3][4] It acts by competitively inhibiting
ACC synthase, the enzyme responsible for the rate-limiting step in the ethylene production
pathway.[5][6] This guide delves into the technical details of Aviglycine hydrochloride,
providing researchers and drug development professionals with a thorough resource for its
use.
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Mechanism of Action

The biosynthesis of ethylene in higher plants follows a well-established pathway, often referred
to as the Yang Cycle.[2] The process begins with the amino acid methionine, which is
converted to S-adenosyl-L-methionine (SAM) by SAM synthetase.[7][8] The key regulatory step
is the conversion of SAM to 1-aminocyclopropane-1-carboxylic acid (ACC) and 5'-
methylthioadenosine (MTA), a reaction catalyzed by the enzyme ACC synthase (ACS).[5][8]
ACC is then oxidized by ACC oxidase (ACO) to produce ethylene, carbon dioxide, and
hydrogen cyanide.[9]

Aviglycine hydrochloride exerts its inhibitory effect by acting as a competitive inhibitor of ACC
synthase.[5][10] Its structure mimics that of the natural substrate, SAM, allowing it to bind to the
active site of the enzyme.[5] This binding, however, forms a stable, covalent ketimine complex
with the pyridoxal phosphate (PLP) cofactor required for ACS activity, thereby inactivating the
enzyme and blocking the production of ACC.[11][12] This leads to a significant reduction in
downstream ethylene synthesis.[10]
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Caption: Mechanism of Aviglycine Hydrochloride Inhibition.

Quantitative Data on Efficacy
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The efficacy of Aviglycine hydrochloride has been quantified in numerous studies across

various plant species. The following tables summarize key findings on its effects on flowering
and fruit quality parameters.

Table 1: Effect of Aviglycine Hydrochloride on Natural
Flowering of Pineapple
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. AVG L Control Treated
Pineapple . Application . .
. Concentrati Flowering Flowering Reference
Cultivar Schedule
on (mg L™) (%) (%)

) Double
"Tainon 18' 500 o 95.0 51.3 [9]
application

Triple
] application
Tainon 18' 250 95.8 64.6 9]
(20-day

intervals)

Triple
) application
"Tainon 18' 375 95.8 64.6 [9]
(20-day

intervals)

Triple
) application
"Tainon 18' 500 95.8 50.0 [9]
(20-day

intervals)

4 applications
"Tainon 17 500 (15-day >80 <40 [10]

intervals)

5 applications

Tainon 17 500 (10-day >80 <40 [10]
intervals)
i Multiple Significant
'Pérola’ 400 o - ) [13]
applications reduction
. Multiple Significant
'Vitoria' 400 o - ) [13]
applications reduction

Table 2: Effect of Aviglycine Hydrochloride on Apple
Fruit Quality Parameters
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Apple AVG
. Parameter Control Treated Reference
Cultivar Treatment
125g/L (4 .
Firmness (N)
‘Gala' weeks before 8.26 8.69 [4]
at harvest
harvest)
125g/L (4 Firmness (N)
'‘Gala’ weeks before  after 90 days 6.80 6.84 [4]
harvest) storage
125g/L (4 Soluble
'‘Gala' weeks before  Solids (°Brix) 14.35 14.25 [4]
harvest) at harvest
125 g/L (4 Titratable
‘Gala’ weeks before  Acidity (%) at  0.32 0.28 [4]
harvest) harvest
132 mg-L™?
'Red (3 weeks Fruit Drop ] Significantly
o Higher [14]
Delicious' before (%) Lower
harvest)
264 mg-L?
'Red (3 weeks Fruit Drop ) Significantly
o Higher [14]
Delicious' before (%) Lower
harvest)
132 mg-L—? Internal
'Red (3 weeks Ethylene ) Significantly
o ) Higher [14]
Delicious' before Concentratio Lower
harvest) n
264 mg-L™?t Internal
'Red (3 weeks Ethylene ) Significantly
. ) Higher [14]
Delicious' before Concentratio Lower
harvest) n
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Table 3: Effect of Aviglycine Hydrochloride on Plum
Eruit Mechanical E :

AVG
Plum Cultivar Concentration Harvest Time Rupture Force Reference
(mglL) N)
'President’ 0 August 28 Lower [15]
'President’ 100 August 28 Higher [15]
'President’ 200 August 28 Highest [15]
'President’ 0 September 4 Lower [15]
'President’ 100 September 4 Higher [15]
'President’ 200 September 4 Highest [15]
'President’ 0 September 11 Lower [15]
'President’ 100 September 11 Higher [15]
'President’ 200 September 11 Highest [15]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Aviglycine
hydrochloride.

ACC Synthase Inhibition Assay

This protocol outlines a method to determine the inhibitory effect of Aviglycine hydrochloride
on ACC synthase activity.
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Caption: Workflow for an ACC Synthase Inhibition Assay.
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Methodology:

Enzyme Extraction: Homogenize plant tissue (e.g., ripe apple fruit) in an extraction buffer
(e.g., 100 mM EPPS, pH 8.5, 10 uM PLP, 2 mM DTT). Centrifuge the homogenate and use
the supernatant containing crude ACC synthase.

Reaction Mixture: Prepare reaction mixtures containing the enzyme extract, 50 uM PLP, and
varying concentrations of Aviglycine hydrochloride in a suitable buffer (e.g., 100 mM
EPPS, pH 8.5).

Initiate Reaction: Start the reaction by adding the substrate, S-adenosylmethionine (SAM), to
a final concentration of 200 pM.

Incubation: Incubate the reaction mixtures at 30°C for a defined period (e.g., 1 hour).

ACC Quantification: Stop the reaction and quantify the amount of ACC produced. This can
be done by converting ACC to ethylene using a chemical assay and measuring the ethylene
produced by gas chromatography.[11][16]

Data Analysis: Determine the rate of ACC formation in the presence and absence of
Aviglycine hydrochloride to calculate the percentage of inhibition and kinetic parameters
such as the inhibition constant (Ki).[11]

Measurement of Ethylene Production in Plant Tissues

This protocol describes the measurement of ethylene evolution from plant tissues treated with
Aviglycine hydrochloride.

Methodology:

o Sample Preparation: Place a known weight of plant material (e.g., fruit, leaves) into an
airtight container of a known volume.

 Incubation: Seal the container and incubate at a constant temperature (e.g., 25°C) for a
specific duration (e.g., 1-4 hours).

o Gas Sampling: Using a gas-tight syringe, withdraw a sample of the headspace gas from the
container.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12228256/
https://www.researchgate.net/figure/The-time-dependence-of-reactivation-of-AVG-inactivated-WT-ACC-synthase-WT-ACC-synthase_fig3_11162001
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12228256/
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Gas Chromatography (GC) Analysis: Inject the gas sample into a gas chromatograph
equipped with a flame ionization detector (FID) and a suitable column (e.g., alumina) to
separate and quantify ethylene.[12][17]

o Calculation: Calculate the rate of ethylene production, typically expressed as nanoliters or
microliters of ethylene per gram of tissue per hour (nL g~ h=1 or pL kgt h=1).[17]

Fruit Firmness Measurement

This protocol details the procedure for assessing fruit firmness, a key indicator of ripening.
Methodology:

e Sample Selection: Select uniform, blemish-free fruits for analysis.

e Penetrometer Measurement: Use a penetrometer or a texture analyzer equipped with a
specific probe (e.g., an 11-mm diameter probe for apples).[18]

e Procedure: Remove a small section of the skin from two opposite sides of the fruit's equator.

o Data Acquisition: Force the probe into the flesh at a constant speed and record the maximum
force (in Newtons or pounds-force) required for penetration.[18]

o Replication: Perform measurements on a sufficient number of fruits per treatment to ensure
statistical significance.

Determination of ACC and MACC in Plant Tissues

This protocol outlines the extraction and quantification of ACC and its malonylated conjugate,
MACC.

Methodology:

o Extraction: Homogenize frozen, powdered plant tissue in a suitable solvent (e.g., 80%
ethanol).

 Purification: Centrifuge the homogenate and purify the supernatant using solid-phase
extraction (SPE) or other chromatographic techniques to separate ACC and MACC from
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interfering compounds.

o Quantification: Analyze the purified extracts using high-performance liquid chromatography
(HPLC) coupled with mass spectrometry (MS) or by derivatization followed by GC-MS for
sensitive and specific quantification.[2][8]

Applications in Research and Development

Aviglycine hydrochloride is an invaluable tool for:

» Studying the role of ethylene: By specifically inhibiting ethylene biosynthesis, researchers
can investigate the physiological and developmental processes that are dependent on this
hormone.

 Agricultural applications: Commercially formulated as ReTain®, AVG is used to manage fruit
ripening, reduce pre-harvest fruit drop, and control flowering in various crops, thereby
improving crop quality and yield.[10][19]

e Drug development: Understanding the mechanism of enzyme inhibition by AVG can inform
the design and development of other small molecule inhibitors for various enzymatic targets.

Conclusion

Aviglycine hydrochloride is a well-characterized and highly effective inhibitor of ethylene
biosynthesis. Its specific action on ACC synthase provides a powerful means to dissect the
roles of ethylene in plant biology and to manipulate plant growth and development for
agricultural benefit. The data and protocols presented in this guide offer a comprehensive
resource for researchers and professionals working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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